4-(4-fluorobenzyl)-1-(3-hydroxybenzoyl)-3-isopropyl-1,4-diazepan-5-one

• IUPAC Name: 4-[(4-fluorophenyl)methyl]-1-(3-hydroxybenzoyl)-3-propan-2-yl-1,4-diazepan-5-one
• InChI: InChI=1S/C22H25FN2O3/c1-15(2)20-14-24(22(28)17-4-3-5-19(26)12-17)11-10-21(27)25(20)13-16-6-8-18(23)9-7-16/h3-9,12,15,20,26H,10-11,13-14H2,1-2H3
• InChI Key: UOIPUPYTPKNLPW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1CN(CCC(=O)N1CC2=CC=C(C=C2)F)C(=O)C3=CC(=CC=C3)O
• Molecular Formula: C22H25FN2O3
• Molecular Weight: 384.4 g/mol

Description

4-(4-fluorobenzyl)-1-(3-hydroxybenzoyl)-3-isopropyl-1,4-diazepan-5-one is a chemical compound that belongs to the class of benzodiazepines. It has been extensively studied for its potential applications in scientific research.

Mechanism of Action

The mechanism of action of 4-(4-fluorobenzyl)-1-(3-hydroxybenzoyl)-3-isopropyl-1,4-diazepan-5-one involves binding to the benzodiazepine site on the gamma-aminobutyric acid (GABA) receptor. This results in an increase in the affinity of GABA for the receptor, leading to an increase in chloride ion influx and hyperpolarization of the cell membrane. This ultimately results in the anxiolytic and sedative effects of this compound.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound include anxiolytic, sedative, and anticonvulsant effects. It has been shown to decrease anxiety-like behavior in animal models and increase the duration of sleep. Additionally, it has been shown to have anticonvulsant effects in animal models of epilepsy.

Advantages and Limitations for Lab Experiments

One advantage of using 4-(4-fluorobenzyl)-1-(3-hydroxybenzoyl)-3-isopropyl-1,4-diazepan-5-one in lab experiments is its high potency and selectivity for the benzodiazepine site on the GABA receptor. This allows for precise targeting of the receptor and the ability to study its effects on behavior and physiology. However, a limitation of using this compound in lab experiments is that it may have off-target effects on other receptors, leading to potential confounding effects.

Future Directions

For research include investigating its potential applications in the treatment of various disorders and developing more selective compounds.

Synthesis Methods

The synthesis of 4-(4-fluorobenzyl)-1-(3-hydroxybenzoyl)-3-isopropyl-1,4-diazepan-5-one involves the reaction of 4-fluorobenzyl chloride with 3-hydroxybenzoyl chloride in the presence of a base such as triethylamine. The resulting compound is then reacted with isopropylamine and formaldehyde to yield the final product. This synthesis method has been optimized to produce high yields of pure this compound.

Scientific Research Applications

4-(4-fluorobenzyl)-1-(3-hydroxybenzoyl)-3-isopropyl-1,4-diazepan-5-one has been extensively used in scientific research for its potential applications in the treatment of anxiety and depression. It has been shown to have anxiolytic and antidepressant effects in animal models. Additionally, it has been studied for its potential applications in the treatment of epilepsy and sleep disorders.